N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C16H11N5O4S/c1-9-8-13(18-15(22)11-6-7-14(25-11)21(23)24)20(19-9)16-17-10-4-2-3-5-12(10)26-16/h2-8H,1H3,(H,18,22)
• InChI Key: ICLMEZVBJYVVFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-])C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H11N5O4S
• Molecular Weight: 369.4 g/mol

Description

This compound contains several functional groups including a benzo[d]thiazol-2-yl group, a 3-methyl-1H-pyrazol-5-yl group, and a 5-nitrofuran-2-carboxamide group. Compounds with these functional groups are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. Detailed structural analysis would typically involve techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the nitro group in the 5-nitrofuran-2-carboxamide moiety could potentially undergo reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, IR spectrum, NMR spectrum, and mass spectrum would be determined by the structure of the compound.

Scientific Research Applications

Anticancer Properties

• Benzothiazole derivatives have been investigated for their antitumor activity. .

Antibacterial Applications

• Benzothiazole-based molecules have shown antibacterial properties. .

Antiviral Potential

• .

Anti-Inflammatory and Analgesic Effects

• The presence of benzothiazole moieties has been associated with anti-inflammatory and analgesic activities. .

Neuroprotective Applications

• Similar benzothiazole derivatives have demonstrated neuroprotective effects. .

Drug Synthesis Intermediates

• Benzothiazole derivatives, including this compound, serve as versatile intermediates in the synthesis of various drugs. .

Amide Synthesis

• The compound’s amide functionality is essential in pharmaceutical chemistry. .

Mechanism of Action

Target of Action

The primary targets of this compound are the cyclooxygenase (COX) enzymes . COX enzymes are crucial for the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound acts by suppressing the COX enzymes . This suppression prevents the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin . This inhibition can lead to a decrease in inflammation and pain, as these molecules are involved in the inflammatory response .

Biochemical Pathways

The compound affects the arachidonic acid pathway . By inhibiting the COX enzymes, it prevents the formation of thromboxane, prostaglandins (PGE2), and prostacyclin from arachidonic acid . These molecules are involved in various physiological processes, including inflammation and pain sensation .

Pharmacokinetics

Similar compounds have been shown to have favorable pharmacokinetic profiles

Result of Action

The inhibition of COX enzymes leads to a decrease in the production of thromboxane, prostaglandins (PGE2), and prostacyclin . This can result in reduced inflammation and pain, as these molecules are involved in the inflammatory response .

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and biological activity. Some benzothiazole derivatives have been found to exhibit cytotoxic activity.

Future Directions

Future research could involve synthesizing and testing more derivatives of this compound to explore their potential biological activities. In addition, detailed studies could be conducted to understand the mechanism of action of these compounds.